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This guide provides a comparative analysis of the stable isotope ratio of Molybdenum-95
(⁹⁵Mo), typically expressed as δ⁹⁸/⁹⁵Mo, across various geological environments.

Molybdenum's unique redox sensitivity makes its isotopic composition a powerful tracer for

understanding a range of geochemical processes, from mantle evolution and crust formation to

the redox state of ancient oceans. Understanding these isotopic signatures is crucial for

applications in geochemistry, environmental science, and even in tracing elemental pathways

relevant to biological systems.

Comparative Analysis of δ⁹⁸/⁹⁵Mo in Geological
Settings
The isotopic composition of molybdenum varies significantly across Earth's major geological

reservoirs due to mass-dependent fractionation during physical, chemical, and biological

processes. The notation δ⁹⁸/⁹⁵Mo represents the per mil (‰) deviation of the ⁹⁸Mo/⁹⁵Mo ratio in

a sample relative to a standard reference material (NIST SRM 3134).

The Earth's Mantle and Oceanic Crust
The Earth's mantle, particularly the source of Mid-Ocean Ridge Basalts (MORB), exhibits a

relatively uniform and isotopically light molybdenum signature. The mean δ⁹⁸/⁹⁵Mo for depleted
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MORB is approximately -0.22 ± 0.03‰.[1] This sub-chondritic value is thought to be a key

characteristic of the upper mantle.[1] This signature is influenced by the recycling of oceanic

crust through subduction zones. During subduction, the dehydration of the descending slab

releases fluids enriched in isotopically heavy Mo, which contributes to the composition of arc

lavas.[1] This process leaves the residual, subducted oceanic crust isotopically light.[2]

The Continental Crust
The continental crust is, on average, isotopically heavier than the mantle. Estimates for the

upper continental crust (UCC) place its δ⁹⁸/⁹⁵Mo value in the range of 0.00‰ to +0.40‰.[2][3]

This composition is influenced by complex processes including magmatic differentiation and

the incorporation of crustal materials. Igneous rocks such as granites and arc lavas contribute

to this heavier signature.[3][4] For instance, some arc lavas show δ⁹⁸/⁹⁵Mo values much closer

to the continental crust than to primary mantle melts, reflecting the addition of recycled,

isotopically heavy molybdenum from the subducting slab.[1]

Hydrothermal Systems
Hydrothermal systems display some of the largest variations in molybdenum isotopic

compositions, with δ⁹⁸/⁹⁵Mo values spanning a wide range.[5] High-temperature systems

associated with ore deposits, such as porphyry and skarn deposits, show δ⁹⁸/⁹⁵Mo values that

can vary from -0.26‰ to +1.34‰.[6][7] Low-temperature hydrothermal fluids can be

exceptionally light, with values as low as -3.4‰ reported.[8] This extensive fractionation is

driven by several factors, including the temperature of the system, the source of the

molybdenum, fluid-melt interactions, and redox changes that lead to the precipitation of Mo-

bearing minerals like molybdenite (MoS₂).[5][9] For example, light Mo isotopes are

preferentially incorporated into aqueous supercritical fluids that separate from silicic melts in

upper crustal reservoirs.[9]

Terrestrial Surface Environments: Weathering and
Rivers
The weathering of continental crust is a critical process that fractionates molybdenum isotopes.

During chemical weathering, isotopically light Mo is preferentially adsorbed onto secondary

minerals like Fe-Mn (oxyhydr)oxides and clays or complexed with organic matter in soils.[10]

[11] This leaves the dissolved molybdenum transported by rivers isotopically heavy compared
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to the parent bedrock.[10][12] The dissolved load of global rivers exhibits a wide range of δ⁹⁸/

⁹⁵Mo values, typically from +0.3‰ to over +1.0‰, with a flux-weighted average significantly

heavier than the continental crust it drains.[8][12][13]

Marine Sedimentary Environments
The δ⁹⁸/⁹⁵Mo signature in marine sediments is a primary proxy for reconstructing past ocean

redox conditions.[14][15][16] The fractionation of Mo during its removal from the seawater

column is highly dependent on the local oxygen levels.

Oxic Sediments: In well-oxygenated environments, Mo is primarily removed from seawater

by adsorption onto manganese oxides. This process strongly favors the lighter isotopes,

resulting in sediments with very light δ⁹⁸/⁹⁵Mo signatures.

Anoxic (Suboxic) Sediments: Under low-oxygen conditions, particularly in continental margin

settings, authigenic Mo precipitates, capturing an isotopic signature that is intermediate to

heavy.

Euxinic Sediments: In anoxic and sulfidic (H₂S-containing) waters, molybdenum is efficiently

removed into sediments as thiomolybdates or Mo-sulfides.[10] This process involves minimal

isotopic fractionation, so the resulting sediments record a δ⁹⁸/⁹⁵Mo value that approaches

the composition of the overlying seawater (which is isotopically heavy, at approximately

+2.3‰).

Data Presentation: Summary of δ⁹⁸/⁹⁵Mo Values
The following table summarizes the typical range of δ⁹⁸/⁹⁵Mo values across the described

geological settings.
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Geological Setting Sub-Environment
Typical δ⁹⁸/⁹⁵Mo
Range (‰)

Key Processes

Mantle & Oceanic

Crust

Depleted MORB

Source
-0.22 ± 0.03[1]

Partial Melting,

Crustal Recycling

Subducted Oceanic

Crust
-1.01 to -0.20[2]

Dehydration,

Metamorphism

Continental Crust
Upper Continental

Crust
0.00 to +0.40[2][3]

Magmatic

Differentiation, Fluid

Interaction

Granites & Arc Lavas 0.05 to +0.30[3]
Magma Evolution,

Subduction Input

Hydrothermal

Systems

High-Temperature

(Ores)
-0.26 to +1.34[6][7]

Fluid-Rock Interaction,

Mineral Precipitation

Low-Temperature

Fluids

Can be as low as

-3.4[8]

Redox Changes,

Water-Rock

Interaction

Terrestrial Surface Dissolved River Load
+0.3 to > +1.0[8][12]

[13]

Oxidative Weathering,

Adsorption

River Particulates

(Bedload)

Enriched in light

isotopes

Adsorption onto Fe-

Mn Oxides

Marine Sediments Oxic (Mn-rich)
Light signatures (e.g.,

< 0)

Adsorption onto Mn-

Oxides

Anoxic (Continental

Margin)
Intermediate to Heavy

Authigenic Mo

Precipitation

Euxinic (Sulfidic)
~+2.3 (approaches

seawater)[10]

Quantitative Removal

as Sulfides

Seawater Global Ocean ~+2.3
Long Residence Time,

Riverine Input
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Experimental Protocols: Molybdenum Isotope
Analysis
The precise measurement of molybdenum isotope ratios is primarily achieved using Multi-

Collector Inductively Coupled Plasma Mass Spectrometry (MC-ICP-MS).[17][18][19] The

generalized workflow involves several critical steps to ensure accuracy and eliminate

interferences.

1. Sample Preparation and Digestion:

Solid samples (rocks, sediments) are crushed into a fine, homogeneous powder.[20]

The powdered sample is weighed and completely dissolved using a mixture of strong acids

(e.g., HF, HNO₃, HCl) in a clean laboratory environment, often employing high-pressure

digestion vessels to ensure complete dissolution of refractory minerals.[21]

2. Molybdenum Purification (Ion-Exchange Chromatography):

Because MC-ICP-MS is sensitive to matrix effects and isobaric interferences (elements with

isotopes of the same mass), molybdenum must be chemically separated from the sample

matrix.[17][21]

This is typically accomplished using a multi-stage ion-exchange chromatography process.

The dissolved sample is loaded onto a column filled with an anion exchange resin.[17]

A sequence of different acids and molarities is passed through the column to selectively

wash out matrix elements while retaining Mo. Finally, a specific acid elution is used to collect

a purified Mo fraction.[21]

3. Isotopic Measurement by MC-ICP-MS:

The purified Mo solution is introduced into the plasma source of the MC-ICP-MS instrument.

To correct for instrumental mass bias (the tendency of the instrument to favor the

transmission of heavier isotopes), a double-spike technique is commonly employed.[22] A

spike solution with a known, artificially altered isotopic composition (e.g., enriched in ⁹⁷Mo

and ¹⁰⁰Mo) is mixed with the sample prior to analysis. By measuring the distortion of the
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isotopic ratios, the instrumental mass fractionation can be precisely corrected, yielding highly

accurate data.[22]

The ion beams of the different Mo isotopes (e.g., ⁹⁵Mo, ⁹⁷Mo, ⁹⁸Mo) are measured

simultaneously in separate Faraday cup detectors.

4. Data Reporting:

The corrected isotope ratios are reported in the delta (δ) notation in parts per thousand (‰)

relative to the internationally recognized Johnson Matthey or NIST SRM 3134 standard.

Mandatory Visualization
The following diagrams illustrate key workflows and relationships in molybdenum isotope

geochemistry.
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Sample Preparation Analysis Data Processing

1. Geological Sample
(Rock, Sediment, Water)

2. Acid Digestion
(HF + HNO₃)

3. Double-Spike Addition
(e.g., ⁹⁷Mo-¹⁰⁰Mo)

4. Ion-Exchange
Chromatography
(Mo Purification)

5. Isotopic Measurement
(MC-ICP-MS) 6. Mass Bias Correction 7. Data Reporting

(δ⁹⁸/⁹⁵Mo vs. NIST 3134)
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Weathering
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Seawater
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Discharge

Oxic Sediments
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Adsorption
(large fractionation)

Euxinic Sediments
(Sulfidic)

Heavy δ⁹⁸/⁹⁵Mo

Sulfide Precipitation
(small fractionation)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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